Cas no 1214331-97-1 (Methyl 6-chloro-5-(pyridin-3-yl)nicotinate)

• Product Name: Methyl 6-chloro-5-(pyridin-3-yl)nicotinate
• CAS No: 1214331-97-1
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 4908962
• Update Time: 2025-05-27

Methyl 6-chloro-5-(pyridin-3-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-5-(pyridin-3-yl)nicotinate
• Methyl 6-chloro-5-(pyridin-3-yl)nicotinate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)9-5-10(11(13)15-7-9)8-3-2-4-14-6-8/h2-7H,1H3
• InChI Key： HGJKGEQYMDUOGV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OC)=CN=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 248.035
• Monoisotopic Mass: 248.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1

Additional information on Methyl 6-chloro-5-(pyridin-3-yl)nicotinate

Comprehensive Overview of Methyl 6-chloro-5-(pyridin-3-yl)nicotinate (CAS No. 1214331-97-1)

Methyl 6-chloro-5-(pyridin-3-yl)nicotinate (CAS No. 1214331-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine and nicotinate backbone, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining a chloro substituent with a pyridinyl group, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like Methyl 6-chloro-5-(pyridin-3-yl)nicotinate has surged due to their versatility in designing bioactive molecules. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and personalized medicine. The compound’s CAS No. 1214331-97-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Methyl 6-chloro-5-(pyridin-3-yl)nicotinate involves multi-step organic reactions, often starting from commercially available pyridine-3-carboxylic acid derivatives. Optimizing its yield and purity is a key challenge, driving innovations in green chemistry and catalytic processes. Environmental sustainability is a hot topic in chemical manufacturing, and this compound’s synthesis pathways are being refined to reduce waste and energy consumption.

From an analytical perspective, Methyl 6-chloro-5-(pyridin-3-yl)nicotinate is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure precise identification and quality control, critical for regulatory compliance in pharmaceutical applications. The compound’s logP and solubility profiles are also extensively studied to predict its behavior in biological systems.

Beyond pharmaceuticals, Methyl 6-chloro-5-(pyridin-3-yl)nicotinate has potential applications in agrochemicals, particularly in developing novel pesticides and herbicides. Its structural motifs align with trends in crop protection chemicals, where efficacy and environmental safety are paramount. This dual applicability in life sciences and material innovation underscores its industrial importance.

In summary, Methyl 6-chloro-5-(pyridin-3-yl)nicotinate (CAS No. 1214331-97-1) represents a compelling case study in modern chemical research. Its interdisciplinary relevance, coupled with evolving synthetic methodologies, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.